Cas no 1818847-29-8 (6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride)

• Product Name: 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride
• CAS No: 1818847-29-8
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD29060192
• CID: 4618709
• PubChem ID: 118998407
• Update Time: 2025-10-28

6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride
• 6-Aminobicyclo[2.2.1]heptan-2-ol HCl
• Bicyclo[2.2.1]heptan-2-ol, 6-amino-, hydrochloride (1:1)
• 1818847-29-8
• MFCD29060192
• 6-aminobicyclo[2.2.1]heptan-2-ol;hydrochloride
• P15428
• AKOS027337257
• SY100108
• CS-0050342
• AS-52631
• 6-Aminobicyclo[2.2.1]heptan-2-olhydrochloride
• SB84355

• MDL： MFCD29060192
• Inchi： 1S/C7H13NO.ClH/c8-6-2-4-1-5(6)7(9)3-4;/h4-7,9H,1-3,8H2;1H
• InChI Key： FRJIWAJUVNFNCT-UHFFFAOYSA-N
• SMILES： Cl.OC1CC2CC(C1C2)N

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride

Introduction to 6-Aminobicyclo[2.2.1]heptan-2-ol Hydrochloride (CAS No. 1818847-29-8)

6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride (CAS No. 1818847-29-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[2.2.1]heptane scaffold, which imparts rigidity and conformational stability to the molecule.

The bicyclo[2.2.1]heptane core is a well-known motif in organic chemistry, often utilized in the design of bioactive molecules due to its ability to mimic the binding interactions of natural ligands with biological targets. The presence of the aminobicyclo[2.2.1]heptan-2-ol group, particularly in its hydrochloride salt form, further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride in various therapeutic contexts. One notable area of research involves its potential as a modulator of G protein-coupled receptors (GPCRs), a family of membrane proteins that play crucial roles in cellular signaling pathways. GPCRs are implicated in a wide range of physiological processes and are targets for numerous drugs on the market.

In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride exhibits high affinity and selectivity for specific GPCRs, suggesting its potential as a lead compound for developing novel therapeutics for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and effective anti-inflammatory agents are highly sought after in drug discovery efforts. Preclinical studies have shown that 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride can inhibit key inflammatory mediators, such as cytokines and chemokines, without significant cytotoxicity.

The structural rigidity provided by the bicyclo[2.2.1]heptane framework also contributes to the compound's metabolic stability, which is a critical factor in drug development. Metabolically stable compounds are less likely to be rapidly degraded by enzymes in the body, thereby maintaining their therapeutic effects over extended periods.

In addition to its pharmacological properties, 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride has been evaluated for its safety profile in preclinical models. Toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride involves multi-step organic reactions, including ring-closing metathesis (RCM) and selective functional group modifications. These synthetic strategies allow for the precise control of stereochemistry and functional group placement, which are essential for optimizing the compound's biological activity.

Recent advancements in computational chemistry have also facilitated the rational design of 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride derivatives with enhanced pharmacological properties. Molecular docking studies have identified key interactions between the compound and its target receptors, guiding the development of more potent and selective analogs.

In conclusion, 6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride (CAS No. 1818847-29-8) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological profile and safety data, make it an attractive lead compound for developing novel therapeutics targeting GPCRs and inflammatory pathways.